Cas no 141069-10-5 (Isotriptolide)

Isotriptolide structure

Product Name:Isotriptolide

CAS No:141069-10-5

MF:C₂₀H₂₄O₆

MW:360.400966644287

CID:2735761

Update Time:2023-04-03

Isotriptolide Chemical and Physical Properties

Names and Identifiers

- Isotriptolide
- Inchi： 1S/C20H24O6/c1-8(2)18-13(21)14-20(25-14)17(3)5-4-9-10(7-23-15(9)22)11(17)6-12-19(20,24-12)16(18)26-18/h8,11-14,16,21H,4-7H2,1-3H3
- InChI Key： KIQOSQBWKYFERC-UHFFFAOYSA-N
- SMILES： CC12CCC3C(=O)OCC=3C1CC1OC31C1OC1(C(C)C)C(O)C1OC231

Isotriptolide Production Method

Production Method 1

6160-65-2

38647-11-9

141069-10-5

884307-25-9

Reaction Conditions

1.1R:NaBH4, S:EtOH, rt
2.1R:4-DMAP, S:ClCH2CH2Cl, 50°C
3.1R:Bu3SnH, R:AIBN, S:CH2Cl2, 50°C
4.1R:Martin's reagent, S:CH2Cl2, rt
5.1R:NaOH, R:H2O2, S:MeOH, rt
6.1R:NaBH4, S:EtOH, rt

Reference

: Semisynthesis of C-ring modified triptolide analogues and their cytotoxic activities

By Aoyagi, Yutaka et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(7), 1947-1949

Isotriptolide Raw materials

Isotriptolide Preparation Products

Isotriptolide Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

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